2-Benzoyloxymethyl-3-oxo-1,3-oxathiolane

• Molecular Formula: C11H12O4S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: (3-oxo-1,3-oxathiolan-2-yl)methyl benzoate
• InChI: InChI=1S/C11H12O4S/c12-11(9-4-2-1-3-5-9)15-8-10-14-6-7-16(10)13/h1-5,10H,6-8H2
• InChI Key: LSOHGQXOSJAKNH-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)C(O1)COC(=O)C2=CC=CC=C2

Description

2-Benzoyloxymethyl-3-oxo-1,3-oxathiolane is a useful research compound. Its molecular formula is C11H12O4S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Monoperoxyphthalic acid, magnesium salt (MMPP, 28 g) was added portionwise under vigorous stirring to a mixture of 2-benzoyloxymethyl-1,3-oxathiolane (example 2) (20 g), tetrabutyl ammonium bromide (0.4 g) in methylene chloride (200 ml), and water (200 ml). The mixture was stirred at room temperature for 30 minutes and the organic layer was collected. The aqueous phase was extracted with methylene chloride (3×75 ml) and the combined organic layer was washed first with water (2×100 ml), then with brine solution (100 ml), dried over MgSO4, and filtered. The filtrate was evaporated in vacuo and the residue was purified by chromatography on silica gel using ethyl acetate as eluant to give 18.5 g (86%) of pure product as a mixture of cis- and trans-isomers in a ratio of 1:2 respectively.